2-Methyl-2-(methylselanyl)octane

• CAS No.: 61540-02-1
• Molecular Formula: C10H22Se
• Molecular Weight: 221.25 g/mol
• IUPAC Name: 2-methyl-2-methylselanyloctane
• InChI: InChI=1S/C10H22Se/c1-5-6-7-8-9-10(2,3)11-4/h5-9H2,1-4H3
• InChI Key: SVQUJLCPJVIJSO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC(C)(C)[Se]C

Description

2-Methyl-2-(methylselanyl)octane is a branched selenoether compound with the molecular formula C₁₀H₂₂Se and a molecular weight of 221.23 g/mol. Its structure features a central octane backbone substituted with a methylselanyl (-SeCH₃) group and a methyl group at the second carbon. This compound is notable for its selenium atom, which confers distinct chemical and physical properties compared to sulfur or oxygen analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(methylselanyl)octane can be achieved through several methods. One common approach involves the reaction of 2-methyl-2-octanol with methylselenol in the presence of a suitable catalyst. The reaction typically requires an inert atmosphere and moderate temperatures to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of 2-Methyl-2-(methylselanyl)octane may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, ensuring high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(methylselanyl)octane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into simpler alkanes or alkenes.

Substitution: The methylselanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Catalytic hydrogenation using palladium or platinum catalysts is often employed.

Substitution: Halogenating agents such as bromine or chlorine can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Alkanes and alkenes.

Substitution: Halogenated derivatives.

Scientific Research Applications

2-Methyl-2-(methylselanyl)octane has several applications in scientific research:

Chemistry: Used as a model compound to study the reactivity of selenium-containing alkanes.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antioxidant and anticancer activities.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(methylselanyl)octane involves its interaction with molecular targets such as enzymes and receptors. The methylselanyl group can participate in redox reactions, influencing cellular processes and signaling pathways. The compound’s effects are mediated through its ability to modulate oxidative stress and enzyme activity.

Comparison with Similar Compounds

Table 1: Comparative Properties of 2-Methyl-2-(methylselanyl)octane and Analogs

Property	2-Methyl-2-(methylselanyl)octane (Se)	2-Methyl-2-(methylthio)octane (S)	2-Methyl-2-methoxyoctane (O)
Molecular Weight	221.23 g/mol	174.32 g/mol	158.28 g/mol
Bond Length (C–X)	1.98 Å (C–Se)	1.81 Å (C–S)	1.43 Å (C–O)
Electronegativity (X)	2.55 (Se)	2.58 (S)	3.44 (O)
Boiling Point	~220–240°C (est.)	~195–210°C	~170–185°C
Reactivity	High (weak C–Se bond)	Moderate	Low (strong C–O bond)
Oxidation Products	Selenoxides, selenones	Sulfoxides, sulfones	Not readily oxidized
Toxicity	Moderate to high	Low to moderate	Low
Applications	Organic synthesis, catalysis	Pharmaceuticals, agrochemicals	Solvents, fuel additives

Key Differences

Reactivity and Bond Strength: The C–Se bond in 2-methyl-2-(methylselanyl)octane is longer and weaker than C–S or C–O bonds due to selenium’s larger atomic radius and lower electronegativity. This makes selenoethers more reactive in substitution reactions. For example, selenium’s leaving-group ability surpasses sulfur and oxygen, facilitating nucleophilic displacements .

Oxidation Behavior: Selenoethers oxidize more readily than thioethers or ethers. Exposure to mild oxidizing agents converts the methylselanyl group to selenoxides (Se=O) or selenones (SeO₂), which are useful intermediates in synthesis. In contrast, thioethers require stronger oxidizers to form sulfoxides/sulfones, while ethers are generally oxidation-resistant .

Thermal Stability :
The weaker C–Se bond reduces thermal stability compared to sulfur and oxygen analogs. This limits high-temperature applications but enhances utility in catalytic processes requiring bond cleavage.

Biological and Industrial Relevance :

• Sulfur analogs (e.g., 2-methyl-2-(methylthio)octane) are widely used in pharmaceuticals (e.g., sulfonamide drugs) and agrochemicals due to sulfur’s compatibility with biological systems .
• Oxygen analogs (e.g., 2-methyl-2-methoxyoctane) serve as solvents or fuel additives owing to their inertness and low toxicity.
• Selenium analogs are niche compounds, explored for specialized catalysis (e.g., radical reactions) and selenium-containing drug candidates, albeit with toxicity concerns .

Research Findings and Challenges

• Synthetic Utility: Selenoethers like 2-methyl-2-(methylselanyl)octane are valuable in synthesizing organoselenium compounds, which exhibit antioxidant and anticancer properties in preclinical studies.
• Environmental and Safety Concerns : Selenium’s toxicity necessitates careful handling, unlike safer sulfur or oxygen analogs. Disposal protocols for selenium-containing waste are stricter due to environmental risks.
• Performance in Fuel Additives: While oxygen ethers (e.g., MTBE) improve gasoline octane ratings, selenoethers are unsuitable for fuels due to instability and corrosiveness. highlights deviations in gasoline properties when non-standard additives are used, underscoring the importance of ASTM compliance .